Cas no 21800-83-9 (D-Ethyl Gonendione)

D-Ethyl Gonendione Properties

Names and Identifiers

• D-Ethylgonendione
• 18-Methyl-estr-4-ene-3,17-dione
• 13-Ethyl-gon-4-ene-3,17-dione
• (8R,9S,10R,14S)-13-Ethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
• Ethylgonendione
• 13-ETHYL-GONA-4-ENE-3,17-DIONE
• 11-methylene-18a-homo-estr-4-en-17-one
• 13b-Ethyl-11-methylenegon-4-en-17-one
• 13-Ethyl-11-methylene-gon-4-en-17-one
• 13-ethyl-11-methylenegona-4-en-17-one
• 13-ethyl-11-methylengon-4-ene
• 18a-homo-estr-4-en-3,17-dione
• 18-methyl-11-methylene-4-estren-17-one
• 18-methyl-4-estren-3,17-dione
• 18-methyl-4-estrene-3,17-dione
• Desogestrel EP IMpurity C
• Desogestrel InterMediates
• 18-Methylestr-4-en-3,17-dione
• 13-Ethylgon-4-ene-3,17-dione (Levodione, 18-Methyl-19-norandrost-4-ene-3,17-dione)
• +Expand

• MDL： MFCD08457890
• InChIKey： SBLHOJQRZNGHLQ-ATIFRJIPSA-N
• Inchi： 1S/C19H26O2/c1-2-19-10-9-15-14-6-4-13(20)11-12(14)3-5-16(15)17(19)7-8-18(19)21/h11,14-17H,2-10H2,1H3/t14-,15+,16+,17-,19?/m0/s1
• SMILES： CC[C@@]12CC[C@@H]3[C@H]4CCC(=O)C=C4CC[C@H]3[C@@H]2CCC1=O

Computed Properties

• Exact Mass: 286.193
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.193
• Heavy Atom Count: 21
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 4.08740
• PSA: 34.14000
• Refractive Index: 1.55
• Boiling Point: 445.2 °C at 760 mmHg
• Melting Point: 172.0 to 176.0 deg-C
• Flash Point: 166 °C
• Color/Form: Yellowish crystalline solid
• Density: 1.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds